Cas no 1187932-50-8 (1-(Pyridin-3-yl)cyclopropanamine dihydrochloride)

• Product Name: 1-(Pyridin-3-yl)cyclopropanamine dihydrochloride
• CAS No: 1187932-50-8
• MF: C₈H₁₂Cl₂N₂
• MW: 207.100279808044
• MDL: MFCD08752627
• CID: 831250
• PubChem ID: 53407243
• Update Time: 2025-06-09

1-(Pyridin-3-yl)cyclopropanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-3-yl)cyclopropanaMine (Hydrochloride)
• 1-(3-pyridyl)cyclopropanamine,hydrochloride
• 1-(Pyridin-3-yl)cyclopropanamine dihydrochloride
• 1-PYRIDIN-3-YL-CYCLOPROPYLAMINE DIHYDROCHLORIDE
• 1-(pyridin-3-yl)cyclopropan-1-amine dihydrochloride
• EOS45
• 9543AH
• AKOS022182283
• MFCD08752627
• SB31502
• DS-17053
• DB-354103
• EN300-6764478
• 1-(PYRIDIN-3-YL)CYCLOPROPANAMINE. 2HCL
• Z3241265434
• 1-(Pyridin-3-yl)cyclopropanaminedihydrochloride
• E10032
• 1187932-50-8
• 1-pyridin-3-ylcyclopropan-1-amine;dihydrochloride
• SCHEMBL23778490

• MDL： MFCD08752627
• Inchi： 1S/C8H10N2.2ClH/c9-8(3-4-8)7-2-1-5-10-6-7;;/h1-2,5-6H,3-4,9H2;2*1H
• InChI Key： CTOQLERDGYBWAV-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1(C2C=NC=CC=2)CC1

Computed Properties

• Exact Mass: 206.0377538g/mol
• Monoisotopic Mass: 206.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

1-(Pyridin-3-yl)cyclopropanamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Pyridin-3-yl)cyclopropanamine dihydrochloride

Introduction to 1-(Pyridin-3-yl)cyclopropanamine dihydrochloride (CAS No. 1187932-50-8)

1-(Pyridin-3-yl)cyclopropanamine dihydrochloride, identified by the CAS number 1187932-50-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopropane ring conjugated with a pyridine moiety, has garnered attention due to its unique structural properties and potential biological activities. The dihydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug discovery and development.

The structural framework of 1-(Pyridin-3-yl)cyclopropanamine dihydrochloride combines the rigidity of the cyclopropane ring with the electron-rich nature of the pyridine nitrogen, which can serve as a hydrogen bond acceptor or participate in metal coordination. This dual functionality suggests multiple avenues for interaction with biological targets, including enzymes and receptors. The pyridine group, in particular, is a common pharmacophore in many bioactive molecules, often contributing to binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-(Pyridin-3-yl)cyclopropanamine dihydrochloride with various protein targets. Studies indicate that the compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in inflammatory and proliferative pathways. The cyclopropane moiety, known for its strained three-membered ring, can induce conformational changes in binding partners, potentially enhancing drug efficacy.

In vitro assays have begun to explore the pharmacological profile of 1-(Pyridin-3-yl)cyclopropanamine dihydrochloride. Preliminary results suggest that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting the activation of nuclear factor kappa B (NF-κB). Additionally, its ability to interact with metal ions has raised interest in its potential applications as an antimicrobial agent, leveraging metal-dependent enzymatic pathways in pathogens.

The synthesis of 1-(Pyridin-3-yl)cyclopropanamine dihydrochloride involves multi-step organic transformations, including cyclopropanation reactions and nucleophilic substitution at the pyridine ring. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired carbon-nitrogen bond. Optimizing reaction conditions to achieve high yields and purity is crucial for subsequent pharmacological evaluation.

One of the key challenges in studying 1-(Pyridin-3-yl)cyclopropanamine dihydrochloride is its potential metabolic stability. The presence of both the pyridine nitrogen and the amine group necessitates investigation into their susceptibility to enzymatic degradation. Metabolic profiling studies are underway to identify major degradation pathways and active metabolites, which will inform dosing strategies and long-term safety assessments.

The compound’s solubility profile in hydrophilic solvents makes it suitable for formulation into various pharmaceutical delivery systems. Nanocarrier-based delivery systems have been explored to enhance bioavailability and target specificity. These formulations aim to improve therapeutic outcomes by optimizing drug release kinetics and tissue distribution.

Comparative studies with structurally related compounds have provided insights into the importance of the cyclopropane-pyridine scaffold in mediating biological activity. Analogues with different substituents on the pyridine ring or variations in the cyclopropane geometry have been synthesized to evaluate structure-activity relationships (SAR). These efforts are guided by both empirical data and predictive modeling to identify lead compounds for further optimization.

The regulatory landscape for novel pharmaceutical compounds like 1-(Pyridin-3-yl)cyclopropanamine dihydrochloride requires rigorous preclinical testing before human trials can commence. Toxicological studies are being conducted to assess acute and chronic toxicity profiles, as well as potential genotoxicity concerns. Compliance with Good Manufacturing Practices (GMP) ensures that all synthetic intermediates and final products meet stringent quality standards.

Collaborative research initiatives are fostering innovation in the development of 1-(Pyridin-3-yl)cyclopropanamine dihydrochloride by integrating expertise from synthetic chemists, biologists, and clinicians. These multidisciplinary approaches are essential for translating laboratory findings into viable therapeutic options. Open science initiatives are also promoting data sharing and reproducibility across research teams working on similar compounds.

The future prospects for 1-(Pyridin-3-yl)cyclopropanamine dihydrochloride include its evaluation in preclinical models of diseases such as cancer, inflammation, and neurodegeneration. Its unique structural features position it as a versatile scaffold for developing next-generation therapeutics. As computational methods improve, virtual screening techniques will continue to aid in identifying new derivatives with enhanced pharmacological properties.